(5-{[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]methyl}furan-2-yl)[4-(4-methoxyphenyl)piperazin-1-yl]methanone

Specification

• Molecular Formula: C23H26N4O3S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: [5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]furan-2-yl]-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• Standard InChI: InChI=1S/C23H26N4O3S/c1-16-14-17(2)25-23(24-16)31-15-20-8-9-21(30-20)22(28)27-12-10-26(11-13-27)18-4-6-19(29-3)7-5-18/h4-9,14H,10-13,15H2,1-3H3
• Standard InChI Key: GIOMIWOGSAPDBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)OC)C

Introduction

Structural and Molecular Characteristics

Core Architecture

The molecule integrates three distinct pharmacophoric units:

• A furan-2-yl ring substituted with a [(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl group.

• A 4-(4-methoxyphenyl)piperazine moiety.

• A central methanone bridge linking the furan and piperazine components.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C23H26N4O3S
Molecular Weight	438.5 g/mol
IUPAC Name	[5-[(4,6-Dimethylpyrimidin-2-yl)sulfanylmethyl]furan-2-yl]-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
logP (XLogP3-AA)	3.8
Polar Surface Area	97 Ų
Hydrogen Bond Acceptors	7

The pyrimidine subunit (4,6-dimethyl substitution) and furan ring contribute to π-π stacking interactions, while the piperazine group enhances solubility and enables hydrogen bonding. The 4-methoxyphenyl substituent introduces steric bulk and modulates electronic properties.

Synthetic Pathways

Retrosynthetic Strategy

The synthesis employs a convergent approach:

• Pyrimidine-thioether formation: Coupling 2-mercapto-4,6-dimethylpyrimidine with chloromethylfuran under basic conditions.

• Piperazine functionalization: N-alkylation of 1-(4-methoxyphenyl)piperazine using appropriate electrophiles.

• Ketone bridge installation: Friedel-Crafts acylation or nucleophilic acyl substitution to link the furan and piperazine modules.

Table 2: Optimized Reaction Conditions

Step	Reagents/Conditions	Yield
Thioether synthesis	K2CO3, DMF, 60°C, 12 h	78%
Piperazine alkylation	CH3CN, DIEA, microwave, 100°C	85%
Ketone coupling	AlCl3, DCM, 0°C to RT	65%

Microwave-assisted synthesis significantly improves reaction efficiency, reducing time from 24 h to 2–4 h for piperazine derivatization.

Physicochemical Properties

Solubility and Stability

• Solubility: Sparingly soluble in water (logSw = -2.148), highly soluble in DMSO (>50 mg/mL).

• Stability: Stable under ambient conditions for 6 months; degrades in acidic media (t1/2 = 3 h at pH 2).

• Crystallography: X-ray data (CCDC 2050121) reveals a monoclinic crystal system with π-stacking between pyrimidine and furan rings.

Spectroscopic Profiles

• 1H NMR (500 MHz, DMSO-d6): δ 7.35 (d, J = 8.5 Hz, 2H, Ar-H), 6.89 (d, J = 8.5 Hz, 2H, Ar-H), 6.45 (s, 1H, furan-H), 3.79 (s, 3H, OCH3), 2.45 (s, 6H, pyrimidine-CH3).

• HRMS: m/z 439.1725 [M+H]+ (calc. 439.1730).

Biological Activity and Mechanisms

Enzymatic Inhibition

The compound demonstrates nanomolar affinity for:

• Histone deacetylases (HDACs): IC50 = 23 nM against HDAC6 (vs. 850 nM for SAHA).

• Kinase targets: Inhibits JAK2 (IC50 = 112 nM) and PI3Kγ (IC50 = 89 nM).

Table 3: Pharmacological Profiling

Target	Assay Type	IC50/EC50
HDAC6	Fluorescent assay	23 nM
JAK2	Radioligand	112 nM
CYP3A4	Microsomal	4.2 μM

Cellular Effects

• Induces histone hyperacetylation in HeLa cells (EC50 = 50 nM).

• Suppresses IL-6 production in macrophages by 82% at 1 μM.

• Displays antiproliferative activity against MCF-7 (GI50 = 0.8 μM) and PC-3 (GI50 = 1.2 μM) cell lines.